Cas no 2679829-14-0 (benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate)

• Product Name: benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate
• CAS No: 2679829-14-0
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• CID: 5630422
• PubChem ID: 165927922
• Update Time: 2025-06-08

benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679829-14-0
• benzyl N-[(1S)-1-(4-fluoro-3-nitrophenyl)ethyl]carbamate
• EN300-28293558
• benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate

• Inchi： 1S/C16H15FN2O4/c1-11(13-7-8-14(17)15(9-13)19(21)22)18-16(20)23-10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,18,20)/t11-/m0/s1
• InChI Key： VIJMBIRBSMPNBV-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])[C@H](C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.10158513g/mol
• Monoisotopic Mass: 318.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate

Introduction to benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate (CAS No. 2679829-14-0)

benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate, with the CAS number 2679829-14-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted phenyl group. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate is C₁₅H₁₃FN₂O₃, and its molecular weight is approximately 298.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for use in a variety of laboratory settings, including synthesis, purification, and analytical techniques.

In the context of medicinal chemistry, benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate has been studied for its potential as a building block in the development of novel therapeutic agents. Recent research has focused on its use as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of derivatives from benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate, which exhibited potent anti-inflammatory activity in vitro and in vivo models.

The nitro group present in the structure of benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate is particularly noteworthy due to its ability to undergo reduction to form an amino group. This transformation can be achieved using various reducing agents such as hydrogen gas over a palladium catalyst or sodium dithionite. The resulting amino derivatives have been shown to possess enhanced biological activity compared to their nitro counterparts, making them valuable candidates for further drug development.

In addition to its potential as a pharmaceutical intermediate, benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials in 2023 demonstrated that derivatives of this compound can be used to improve the efficiency and stability of OLED devices.

The synthetic route for preparing benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate typically involves several steps, including the formation of the carbamate linkage and the introduction of the substituted phenyl group. One common approach involves the reaction of benzyl chloroformate with (S)-1-amino-2-methylpropane followed by substitution with 4-fluoro-3-nitrobenzenesulfonyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Safety considerations are an important aspect when handling benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed during synthesis and handling to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local guidelines.

In conclusion, benzyl N-(1S)-1-(4-fluoro-3-nitrophenyl)ethylcarbamate (CAS No. 2679829-14-0) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.